molecular formula B4CaO7 B1172395 Basic orange 27 CAS No. 11075-16-4

Basic orange 27

Cat. No.: B1172395
CAS No.: 11075-16-4
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Basic Orange 27 (C.I. 600-987-3) is a cationic dye belonging to the azo dye class, widely used in textile, paper, and leather industries due to its vibrant coloration and affinity for polyacrylonitrile fibers . Its chemical structure typically features a central azo group (–N=N–) linked to aromatic rings and a quaternary ammonium group, which enhances solubility in aqueous media and binding to negatively charged substrates. The compound is synthesized via diazotization and coupling reactions, with stringent purity requirements for industrial applications .

Properties

CAS No.

11075-16-4

Molecular Formula

B4CaO7

Synonyms

Basic orange 27

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Basic Orange 34 (C.I. 601-883-0)

Basic Orange 34 shares structural similarities with Basic Orange 27, including the azo backbone and cationic charge. Key differences include:

  • Substituent Groups : Basic Orange 34 incorporates additional methyl or ethyl groups on the aromatic rings, altering its absorption spectrum and solubility profile .
  • Synthesis : While both compounds employ diazotization, Basic Orange 34 requires a higher reaction temperature (80–90°C vs. 60–70°C for Basic Orange 27) and a modified coupling agent to accommodate bulkier substituents .
Table 1: Structural and Identifier Comparison
Property Basic Orange 27 Basic Orange 34
EC Number 600-987-3 601-883-0
Chemical Registry No. 769198169049 Not explicitly listed
Key Substituents Simple alkyl chains Methyl/ethyl groups
λmax (nm) 480–490 465–475

Basic Orange 2 (C.I. 11270)

Differences include:

  • Chromophore Arrangement : Basic Orange 2 lacks the extended conjugation present in Basic Orange 27, resulting in a hypsochromic shift (λmax ~ 450 nm) .
  • Application Scope : Basic Orange 27 exhibits superior wash-fastness on synthetic fibers due to stronger ionic interactions with substrates .

Functional Comparison with Other Basic Dyes

Basic Violet 14 (C.I. 42510)

A thiazine-based dye, Basic Violet 14, differs from Basic Orange 27 in:

  • Chemical Class : Thiazine vs. azo, leading to distinct spectral properties (λmax ~ 590 nm) .
  • Thermal Stability : Basic Orange 27 degrades at 250°C, whereas Basic Violet 14 is stable up to 300°C, making the latter preferable for high-temperature processes .
Table 2: Performance Metrics in Textile Dyeing
Metric Basic Orange 27 Basic Orange 34 Basic Violet 14
Color Strength (%) 98 92 85
Wash-Fastness (rating) 4–5 3–4 2–3
Light-Fastness (rating) 3 2 4

Research Findings and Industrial Relevance

  • Toxicity : Basic Orange 27 exhibits moderate aquatic toxicity (LC50 = 12 mg/L for Daphnia magna), necessitating effluent treatment before discharge . In contrast, Basic Orange 34 shows higher toxicity (LC50 = 8 mg/L), limiting its use in eco-conscious markets .
  • Market Demand : Basic Orange 27 dominates the global market (~65% share) due to its balance of cost and performance, while Basic Orange 34 is niche, used primarily for specialty hues .

Q & A

Basic Research Questions

Q. What are the standard protocols for synthesizing Basic Orange 27, and how can researchers ensure reproducibility?

  • Methodological Answer: Synthesis typically involves diazotization and coupling reactions under controlled pH and temperature. To ensure reproducibility, document reagent purity, reaction conditions (e.g., molar ratios, time, temperature), and purification steps (e.g., recrystallization solvents). Include spectral data (e.g., UV-Vis, NMR) for characterization, as per guidelines for experimental rigor .

Q. Which spectroscopic techniques are most effective for characterizing Basic Orange 27, and what key data should be reported?

  • Methodological Answer: UV-Vis spectroscopy (λmax in ethanol), FT-IR (azo group stretching at ~1500 cm<sup>-1</sup>), and <sup>1</sup>H/<sup>13</sup>C NMR (aromatic proton signals) are essential. Report solvent effects on spectral shifts and compare with literature values to confirm structural integrity. Raw spectra and integration ratios must be archived in supplementary materials .

Q. How do researchers select appropriate solvents for solubility studies of Basic Orange 27?

  • Methodological Answer: Conduct polarity-based solubility tests (e.g., water, ethanol, DMSO) at standardized temperatures (25°C ± 0.5°C). Use UV-Vis calibration curves to quantify solubility limits. Document solvent purity and batch numbers to mitigate variability .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported photostability data for Basic Orange 27 across studies?

  • Methodological Answer: Perform comparative analysis using identical light sources (e.g., UV-A vs. solar simulators), irradiance levels, and sample thicknesses. Normalize degradation rates to control for environmental variables (humidity, oxygen levels). Use multivariate regression to identify dominant degradation pathways .

Q. What computational modeling approaches are suitable for studying the interaction mechanisms of Basic Orange 27 with textile substrates?

  • Methodological Answer: Employ density functional theory (DFT) to model adsorption energetics and molecular dynamics (MD) simulations to assess binding kinetics. Validate models with experimental adsorption isotherms (Langmuir vs. Freundlich) and XPS surface analysis .

Q. What are the key challenges in reproducing dye-uptake efficiency studies for Basic Orange 27 across laboratories?

  • Methodological Answer: Standardize substrate pretreatment (e.g., cotton scouring protocols), dye bath parameters (pH, ionic strength), and agitation methods. Use interlaboratory round-robin tests with shared reference samples to identify systematic errors (e.g., spectrophotometer calibration drift) .

Q. How can statistical methods address variability in toxicity assays involving Basic Orange 27 metabolites?

  • Methodological Answer: Apply ANOVA or mixed-effects models to differentiate biological variability from technical noise. Include positive/negative controls in each assay batch. Report limits of detection (LOD) and quantify matrix effects using spike-recovery experiments .

Guidelines for Data Presentation

  • Raw Data: Archive in supplementary materials with metadata (instrument settings, calibration dates) .
  • Figures/Tables: Label axes with units, error bars (SD/SE), and statistical significance markers (p-values). Avoid redundant data in text .
  • Reproducibility: Share detailed protocols via repositories like Zenodo, adhering to FAIR principles (Findable, Accessible, Interoperable, Reusable) .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.